BENGHE Foundational & Exploratory

Check Availability & Pricing

(Z)-JIB-04: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: (2)-JIB-04
CAS No.: 199596-24-2
Cat. No.: B1672834

Get Quote
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This technical guide provides an in-depth overview of (Z)-JIB-04, a molecule of interest in the
field of epigenetics and drug discovery. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
biological activity (or lack thereof), and its relationship to the active E-isomer, JIB-04.

Core Compound Data

(Z)-J1B-04 is the inactive Z-isomer of JIB-04, a pan-inhibitor of Jumoniji C (JmjC) domain-
containing histone demethylases. Due to its inactivity, (Z)-JIB-04 serves as an essential
negative control in experiments investigating the effects of its active E-isomer.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Mechanism of Action and Biological Context

(Z)-J1B-04 is considered epigenetically inactive.[1] In contrast, its E-isomer, JIB-04, is a potent,
cell-permeable inhibitor of a broad range of JmjC histone demethylases.[7][8] These enzymes
play a crucial role in epigenetic regulation by removing methyl groups from histone lysine
residues, thereby influencing gene expression. The inhibitory action of JIB-04 is not competitive
with the cofactor a-ketoglutarate.[9]

The active E-isomer of JIB-04 has been shown to selectively induce apoptosis in cancer cells
while having minimal effect on normal cells.[10] It modulates several critical signaling pathways
implicated in cancer progression, including the PI3K-Akt, Wnt/3-catenin, and MAPK pathways.
[7]1[11][12] By inhibiting histone demethylases, JIB-04 can lead to alterations in gene
expression, cell cycle arrest, and the suppression of tumor growth in vivo.[7][9][13] The
inactivity of the (Z)-isomer makes it an ideal tool for verifying that the observed biological
effects are specifically due to the inhibition of JImjC demethylases by the E-isomer.

Signaling Pathways Modulated by (E)-JIB-04

The following diagram illustrates the key signaling pathways affected by the active E-isomer of
JIB-04. As the inactive isomer, (Z)-JIB-04 would not be expected to produce these effects,
making it a crucial reagent for control experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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